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For Researchers, Scientists, and Drug Development Professionals

Introduction
Janumet is a combination oral hypoglycemic agent containing sitagliptin and metformin

hydrochloride. Sitagliptin is a dipeptidyl peptidase-4 (DPP-4) inhibitor, and metformin is a

biguanide.[1][2] This combination therapy is effective in managing type 2 diabetes mellitus by

utilizing complementary mechanisms of action to improve glycemic control.[1][3] In preclinical

research, rodent models are invaluable for studying the efficacy, pharmacokinetics, and

mechanism of action of antidiabetic drugs. This document provides detailed protocols for the

preparation and administration of Janumet for in vivo rodent studies.

Quantitative Data Summary
The following table summarizes recommended dosages for the active components of Janumet
(sitagliptin and metformin) in rodents, based on published literature. It is crucial to note that the

optimal dose may vary depending on the rodent species, strain, age, and the specific

experimental model. Therefore, pilot studies are recommended to determine the most effective

and well-tolerated dose for your specific study design.
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Active

Ingredient

Rodent

Species

Dosage

Range

Route of

Administratio

n

Vehicle Reference(s)

Sitagliptin Rat 10 mg/kg/day Oral Gavage Not Specified [4]

Metformin Rat
200

mg/kg/day
Oral Gavage Not Specified [4]

Sitagliptin/Me

tformin

Combination

Rat

Up to 400

mg/kg/day (of

combined

tablet

powder)

Oral Gavage Not Specified [5]

Sitagliptin Mouse 10 mg/kg Oral Gavage

0.25%

Carboxymeth

ylcellulose

[4]

Metformin Mouse
200

mg/kg/day
Oral Gavage

Phosphate-

Buffered

Saline (PBS)

[5]

Experimental Protocols
Protocol 1: Preparation of Janumet Suspension from
Tablets for Oral Gavage
This protocol describes the preparation of a suspension from commercially available Janumet
tablets for oral administration to rodents.

Materials:

Janumet tablets (e.g., 50 mg sitagliptin/500 mg metformin)[1]

Vehicle: 0.5% (w/v) Methylcellulose or 0.5% (w/v) Carboxymethylcellulose (CMC) in sterile

water

Mortar and pestle
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Weighing balance

Spatula

Graduated cylinder or volumetric flask

Stir plate and magnetic stir bar

Sterile water

Procedure:

Calculate the Required Amount of Janumet:

Determine the desired doses of sitagliptin and metformin for your study (e.g., 10 mg/kg

sitagliptin and 200 mg/kg metformin).

Based on the tablet strength, calculate the total mass of the crushed tablet powder needed

per animal.

Example Calculation: For a 250g rat and a target dose of 10 mg/kg sitagliptin and 100

mg/kg metformin, using a 50 mg/500 mg Janumet tablet:

Sitagliptin dose: 10 mg/kg * 0.25 kg = 2.5 mg

Metformin dose: 100 mg/kg * 0.25 kg = 25 mg

The ratio of sitagliptin to metformin in the tablet is 1:10. The desired dose ratio is also

1:10.

Total active ingredient needed: 2.5 mg + 25 mg = 27.5 mg

Total tablet weight needs to be determined by weighing a whole tablet and assuming a

proportional amount of active ingredient. For simplicity in this example, we will calculate

based on the mass of the crushed tablet needed to deliver the target dose.

Prepare the Vehicle (0.5% Methylcellulose or CMC):
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To prepare 100 mL of 0.5% methylcellulose, weigh 0.5 g of methylcellulose powder.

Heat approximately 30 mL of sterile water to 60-80°C.

Add the methylcellulose powder to the hot water and stir vigorously to wet the particles.

Add the remaining 70 mL of cold sterile water and continue to stir on a stir plate until the

methylcellulose is fully dissolved and the solution is clear.

Allow the solution to cool to room temperature.

Prepare the Janumet Suspension:

Carefully crush the required number of Janumet tablets into a fine, uniform powder using

a clean mortar and pestle. Note that Janumet tablets are film-coated; the coating will be

part of the crushed powder.[1][2]

Weigh the appropriate amount of the crushed tablet powder.

Transfer the weighed powder to a beaker or tube.

Add a small amount of the prepared vehicle to the powder and triturate with a spatula to

form a smooth paste. This prevents clumping.

Gradually add the remaining vehicle while continuously stirring with a magnetic stirrer to

achieve the final desired concentration and volume.

Continue stirring for at least 15-30 minutes to ensure a homogenous suspension.

Storage and Handling:

It is recommended to prepare the suspension fresh daily.

If storage is necessary, store the suspension at 2-8°C for no longer than 24 hours.

Before each administration, bring the suspension to room temperature and vortex or stir

thoroughly to ensure uniform redispersion of the particles.
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Protocol 2: Administration of Janumet Suspension by
Oral Gavage
This protocol provides a step-by-step guide for the safe and effective administration of the

prepared Janumet suspension to rodents.

Materials:

Prepared Janumet suspension

Appropriately sized oral gavage needles (stainless steel or flexible plastic)

Syringes

Animal scale

Procedure:

Animal Preparation:

Weigh the animal immediately before dosing to accurately calculate the required

administration volume.

The maximum recommended gavage volume for mice is 10 mL/kg and for rats is 5-10

mL/kg.

Restraint:

Properly restrain the rodent to ensure its safety and the accuracy of the procedure. For

mice, scruff the back of the neck to immobilize the head. For rats, restrain the animal

securely with one hand, controlling the head and neck.

Gavage Needle Insertion:

Measure the gavage needle externally from the tip of the animal's nose to the last rib to

estimate the correct insertion depth.
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Gently insert the gavage needle into the diastema (the gap between the incisors and

molars) and pass it over the tongue towards the back of the pharynx.

Allow the animal to swallow the tip of the needle, then gently advance the needle down the

esophagus into the stomach. There should be no resistance. If resistance is met, withdraw

the needle and start again.

Administration:

Once the needle is correctly positioned, dispense the calculated volume of the Janumet
suspension from the syringe.

Administer the suspension slowly and steadily.

Post-Administration:

Gently remove the gavage needle.

Return the animal to its cage and monitor it for any signs of distress, such as difficulty

breathing or lethargy.

Mechanism of Action Signaling Pathway
The following diagram illustrates the complementary mechanisms of action of sitagliptin and

metformin, the active components of Janumet.
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Combined mechanism of action of Sitagliptin and Metformin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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